4-methyl-N-[2-(methylthio)phenyl]-3-nitrobenzenesulfonamide

• IUPAC Name: 4-methyl-N-(2-methylsulfanylphenyl)-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C14H14N2O4S2/c1-10-7-8-11(9-13(10)16(17)18)22(19,20)15-12-5-3-4-6-14(12)21-2/h3-9,15H,1-2H3
• InChI Key: RFYYPLTVRPBXMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC2=CC=CC=C2SC)[N+](=O)[O-]
• Molecular Formula: C14H14N2O4S2
• Molecular Weight: 338.4 g/mol

Description

4-methyl-N-[2-(methylthio)phenyl]-3-nitrobenzenesulfonamide, also known as Methylthioninicotinamide (MTNA), is a sulfonamide derivative that has shown potential in various scientific research applications. This compound has gained attention due to its unique chemical properties, which make it suitable for use in a wide range of research studies.

Mechanism of Action

The mechanism of action of MTNA is not fully understood, but it is believed to work by inhibiting various signaling pathways that are involved in cell growth and survival. MTNA has been shown to inhibit the activity of various enzymes, such as protein kinase C, which are involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
MTNA has been shown to have various biochemical and physiological effects. In vitro studies have shown that MTNA can induce apoptosis in cancer cells, which is a process that leads to programmed cell death. Additionally, MTNA has been shown to inhibit the production of inflammatory cytokines, which are proteins that play a key role in the development of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using MTNA in lab experiments is its ability to selectively target cancer cells, while leaving normal cells unharmed. Additionally, MTNA has been shown to have low toxicity, which makes it a promising candidate for use in clinical trials. However, one of the main limitations of using MTNA is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on MTNA. One area of interest is in the development of more efficient synthesis methods, which can improve the yield and purity of the compound. Additionally, further studies are needed to fully understand the mechanism of action of MTNA, which can help in the development of more targeted cancer therapies. Finally, more studies are needed to evaluate the safety and efficacy of MTNA in clinical trials, which can help in the development of new treatments for cancer and inflammatory diseases.

Scientific Research Applications

MTNA has been extensively studied for its potential use in various scientific research applications. One of the main areas of interest is in cancer research, where MTNA has been shown to inhibit the growth of cancer cells by inducing apoptosis. Additionally, MTNA has been studied for its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis.